2-(4-ethoxyphenyl)-N-3-isoxazolylacetamide

• IUPAC Name: 2-(4-ethoxyphenyl)-N-(1,2-oxazol-3-yl)acetamide
• InChI: InChI=1S/C13H14N2O3/c1-2-17-11-5-3-10(4-6-11)9-13(16)14-12-7-8-18-15-12/h3-8H,2,9H2,1H3,(H,14,15,16)
• InChI Key: RZJXPPKOXSWPLV-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CC(=O)NC2=NOC=C2
• Molecular Formula: C13H14N2O3
• Molecular Weight: 246.26 g/mol

Description

2-(4-ethoxyphenyl)-N-3-isoxazolylacetamide, also known as EIAA, is a compound that has gained significant attention in the scientific community due to its potential therapeutic applications. EIAA is a synthetic compound that belongs to the isoxazole class of compounds. The compound has been found to possess a wide range of biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties.

Mechanism of Action

The exact mechanism of action of 2-(4-ethoxyphenyl)-N-3-isoxazolylacetamide is not fully understood. However, studies have suggested that the compound may act by inhibiting the production of inflammatory cytokines and prostaglandins. Additionally, 2-(4-ethoxyphenyl)-N-3-isoxazolylacetamide may act by modulating the activity of ion channels that are involved in the transmission of pain signals.
Biochemical and Physiological Effects:
Studies have shown that 2-(4-ethoxyphenyl)-N-3-isoxazolylacetamide has a wide range of biochemical and physiological effects. The compound has been found to reduce the production of inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α. Additionally, 2-(4-ethoxyphenyl)-N-3-isoxazolylacetamide has been found to reduce the production of prostaglandins, which are involved in the inflammatory response. The compound has also been found to modulate the activity of ion channels that are involved in the transmission of pain signals.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(4-ethoxyphenyl)-N-3-isoxazolylacetamide in lab experiments is its wide range of biological activities. The compound has been found to possess anti-inflammatory, analgesic, and anticonvulsant properties, which make it a potential candidate for the treatment of a variety of diseases. Additionally, 2-(4-ethoxyphenyl)-N-3-isoxazolylacetamide is a synthetic compound, which means that it can be easily synthesized in large quantities.
One of the limitations of using 2-(4-ethoxyphenyl)-N-3-isoxazolylacetamide in lab experiments is its potential toxicity. Studies have shown that the compound may have toxic effects on the liver and kidneys at high doses. Additionally, the exact mechanism of action of 2-(4-ethoxyphenyl)-N-3-isoxazolylacetamide is not fully understood, which makes it difficult to predict its potential side effects.

Future Directions

There are several future directions for research on 2-(4-ethoxyphenyl)-N-3-isoxazolylacetamide. One potential direction is to further investigate the compound's anti-inflammatory properties and its potential use in the treatment of inflammatory diseases such as rheumatoid arthritis. Another potential direction is to investigate the compound's analgesic properties and its potential use in the treatment of pain. Additionally, further research is needed to better understand the compound's mechanism of action and its potential side effects.

Scientific Research Applications

2-(4-ethoxyphenyl)-N-3-isoxazolylacetamide has been extensively studied for its potential therapeutic applications. The compound has been found to possess anti-inflammatory properties, which make it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis. Additionally, 2-(4-ethoxyphenyl)-N-3-isoxazolylacetamide has been found to possess analgesic properties, which make it a potential candidate for the treatment of pain. The compound has also been found to possess anticonvulsant properties, which make it a potential candidate for the treatment of seizures.